molecular formula C11H20O2 B010840 Cyclohexanemethanol, alpha,4-dimethyl-, acetate, trans- CAS No. 103983-14-8

Cyclohexanemethanol, alpha,4-dimethyl-, acetate, trans-

Cat. No. B010840
M. Wt: 184.27 g/mol
InChI Key: GSJZDPJIZODMLX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Cyclohexanemethanol, alpha,4-dimethyl-, acetate, trans- is a chemical compound used in scientific research for various purposes. It is synthesized using specific methods and has a mechanism of action that affects biochemical and physiological processes.

Mechanism Of Action

The mechanism of action of cyclohexanemethanol, alpha,4-dimethyl-, acetate, trans- is not fully understood. However, it is believed to affect biochemical and physiological processes by interacting with specific receptors and enzymes in the body. It has been shown to have anti-inflammatory and analgesic effects, making it a potential candidate for the development of new pain medications.

Biochemical And Physiological Effects

Cyclohexanemethanol, alpha,4-dimethyl-, acetate, trans- has been shown to have various biochemical and physiological effects. It has been shown to reduce inflammation and pain, making it a potential candidate for the treatment of arthritis and other inflammatory conditions. It has also been shown to have antifungal and antibacterial properties, making it a potential candidate for the development of new antibiotics.

Advantages And Limitations For Lab Experiments

Cyclohexanemethanol, alpha,4-dimethyl-, acetate, trans- has several advantages for lab experiments. It is easy to synthesize and purify, making it readily available for research purposes. It is also stable under various conditions, allowing for long-term storage and use. However, there are also limitations to its use in lab experiments. It has low solubility in water, making it difficult to work with in aqueous solutions. It also has a strong odor, which can be unpleasant and potentially hazardous in high concentrations.

Future Directions

There are several future directions for the use of cyclohexanemethanol, alpha,4-dimethyl-, acetate, trans- in scientific research. One potential direction is the development of new pain medications based on its anti-inflammatory and analgesic properties. Another potential direction is the development of new antibiotics based on its antifungal and antibacterial properties. Additionally, further research is needed to fully understand its mechanism of action and potential applications in treating various diseases and conditions.
In conclusion, cyclohexanemethanol, alpha,4-dimethyl-, acetate, trans- is a chemical compound used in scientific research for various purposes. It is synthesized using specific methods and has a mechanism of action that affects biochemical and physiological processes. While it has several advantages for lab experiments, there are also limitations to its use. However, there are several future directions for its use in scientific research, including the development of new pain medications and antibiotics.

Synthesis Methods

Cyclohexanemethanol, alpha,4-dimethyl-, acetate, trans- is synthesized through the reaction of cyclohexanone with tert-butylamine and formaldehyde. The reaction produces a mixture of cis and trans isomers, which can be separated using chromatography. The trans isomer is the desired product and is used in scientific research.

Scientific Research Applications

Cyclohexanemethanol, alpha,4-dimethyl-, acetate, trans- is used in scientific research for various purposes, including as a solvent, reagent, and intermediate in the synthesis of other compounds. It is also used in the development of new drugs and medications, as it has shown potential for treating various diseases and conditions.

properties

CAS RN

103983-14-8

Product Name

Cyclohexanemethanol, alpha,4-dimethyl-, acetate, trans-

Molecular Formula

C11H20O2

Molecular Weight

184.27 g/mol

IUPAC Name

1-(4-methylcyclohexyl)ethyl acetate

InChI

InChI=1S/C11H20O2/c1-8-4-6-11(7-5-8)9(2)13-10(3)12/h8-9,11H,4-7H2,1-3H3

InChI Key

GSJZDPJIZODMLX-UHFFFAOYSA-N

SMILES

CC1CCC(CC1)C(C)OC(=O)C

Canonical SMILES

CC1CCC(CC1)C(C)OC(=O)C

Other CAS RN

63573-89-7
63573-88-6

Origin of Product

United States

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